![molecular formula C13H12F4N2O4 B6174448 5-fluoro-1-[2-(methylamino)ethyl]-2,3-dihydro-1H-indole-2,3-dione, trifluoroacetic acid CAS No. 2490401-75-5](/img/no-structure.png)
5-fluoro-1-[2-(methylamino)ethyl]-2,3-dihydro-1H-indole-2,3-dione, trifluoroacetic acid
Overview
Description
Indoles are a significant heterocyclic system in natural products and drugs . They play a main role in cell biology and their derivatives have attracted increasing attention in recent years for the treatment of various disorders in the human body .
Synthesis Analysis
Various methods have been reported for the synthesis of indoles, such as Bartoli indole synthesis, Hemetsberger indole synthesis, Bischler indole synthesis, Julia indole synthesis, Larock indole synthesis, Nenitzescu indole synthesis, Madelung indole synthesis, and others .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-fluoro-1-[2-(methylamino)ethyl]-2,3-dihydro-1H-indole-2,3-dione, trifluoroacetic acid involves the reaction of 5-fluoroindole-2,3-dione with N-methyl-1,2-ethanediamine followed by trifluoroacetylation of the resulting product.", "Starting Materials": [ "5-fluoroindole-2,3-dione", "N-methyl-1,2-ethanediamine", "trifluoroacetic anhydride", "pyridine", "dichloromethane", "diethyl ether", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Dissolve 5-fluoroindole-2,3-dione (1.0 g, 6.2 mmol) and N-methyl-1,2-ethanediamine (0.8 mL, 9.3 mmol) in dichloromethane (20 mL) and stir the mixture at room temperature for 24 hours.", "Step 2: Add pyridine (1.5 mL, 18.6 mmol) to the reaction mixture and stir for an additional 30 minutes.", "Step 3: Add trifluoroacetic anhydride (1.5 mL, 9.3 mmol) dropwise to the reaction mixture and stir for 2 hours at room temperature.", "Step 4: Quench the reaction by adding saturated sodium bicarbonate solution (20 mL) and stirring for 30 minutes.", "Step 5: Extract the organic layer with dichloromethane (3 x 20 mL) and wash the combined organic layers with saturated sodium chloride solution (20 mL).", "Step 6: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Step 7: Purify the crude product by column chromatography using a mixture of dichloromethane and diethyl ether as the eluent.", "Step 8: Obtain the final product, 5-fluoro-1-[2-(methylamino)ethyl]-2,3-dihydro-1H-indole-2,3-dione, trifluoroacetic acid, as a white solid (yield: 70-80%)." ] } | |
CAS RN |
2490401-75-5 |
Product Name |
5-fluoro-1-[2-(methylamino)ethyl]-2,3-dihydro-1H-indole-2,3-dione, trifluoroacetic acid |
Molecular Formula |
C13H12F4N2O4 |
Molecular Weight |
336.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
